N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide

• Molecular Formula: C22H31N3O6S2
• Molecular Weight: 497.6 g/mol
• IUPAC Name: N-[4-(diethylsulfamoyl)phenyl]-2-(4-ethoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C22H31N3O6S2/c1-6-24(7-2)33(29,30)21-15-9-18(10-16-21)23-22(26)17(4)25(32(5,27)28)19-11-13-20(14-12-19)31-8-3/h9-17H,6-8H2,1-5H3,(H,23,26)
• InChI Key: XQJBZJQYDXCIKP-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C(C)N(C2=CC=C(C=C2)OCC)S(=O)(=O)C

Description

N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide, also known as E-4031, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a range of effects on the body, including the ability to modify ion channels in the heart and brain. In

Scientific Research Applications

N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide has been extensively studied for its potential use in scientific research. One of the primary applications of this compound is in the study of ion channels in the heart and brain. N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide has been found to selectively block a specific type of potassium ion channel, known as the hERG channel, which is involved in regulating the electrical activity of the heart. This property has made N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide a valuable tool for studying the mechanisms underlying cardiac arrhythmias and other heart-related conditions.

Mechanism of Action

The mechanism of action of N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide involves its ability to selectively block the hERG potassium ion channel. This channel plays a critical role in regulating the electrical activity of the heart, and its dysfunction has been implicated in a range of cardiac arrhythmias. By blocking this channel, N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide can modify the electrical activity of the heart and brain, leading to a range of physiological effects.
Biochemical and physiological effects:
N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide has been found to have a range of biochemical and physiological effects on the body. In addition to its ability to block the hERG potassium ion channel, N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide has been found to modify the activity of other ion channels in the heart and brain. This can lead to changes in the electrical activity of these organs, which can have a range of physiological effects. For example, N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide has been shown to prolong the QT interval on electrocardiograms, which can increase the risk of arrhythmias.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide in lab experiments is its ability to selectively block the hERG potassium ion channel. This property has made it a valuable tool for studying the mechanisms underlying cardiac arrhythmias and other heart-related conditions. However, there are also some limitations to using N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide in lab experiments. For example, this compound has been found to have off-target effects on other ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide. One area of interest is in the development of new drugs that can selectively target the hERG potassium ion channel. Another area of interest is in the study of the mechanisms underlying other ion channels in the heart and brain, and how these channels interact with each other. Finally, there is also potential for the use of N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide in the development of new diagnostic tools for cardiac arrhythmias and other heart-related conditions.
Conclusion:
In conclusion, N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a range of effects on the body, including the ability to modify ion channels in the heart and brain. While there are some limitations to using N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide in lab experiments, this compound has the potential to be a valuable tool for studying the mechanisms underlying cardiac arrhythmias and other heart-related conditions. There are also many potential future directions for research involving N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide, including the development of new drugs and diagnostic tools.

Synthesis Methods

The synthesis of N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide involves a series of chemical reactions that result in the formation of the final compound. The process typically begins with the reaction of 4-bromoaniline with diethylamine to form N-(4-bromoanilino)diethylamine. This intermediate is then reacted with p-toluenesulfonyl chloride to form N-(4-bromoanilino)-N-(p-toluenesulfonyl)diethylamine. The final step in the synthesis involves the reaction of N-(4-bromoanilino)-N-(p-toluenesulfonyl)diethylamine with 4-ethoxyphenyl isocyanate to form N-{4-[(diethylamino)sulfonyl]phenyl}-2-[4-ethoxy(methylsulfonyl)anilino]propanamide.